2-Hexadecanone
2-Hexadecanone
, also known as 3-hexadecanone, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, is primarily located in the membrane (predicted from logP). is a fruity tasting compound that can be found in alcoholic beverages and fats and oils. This makes a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
18787-63-8
VCID:
VC0131148
InChI:
InChI=1S/C16H32O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16(2)17/h3-15H2,1-2H3
SMILES:
CCCCCCCCCCCCCCC(=O)C
Molecular Formula:
C16H32O
Molecular Weight:
240.42 g/mol
2-Hexadecanone
CAS No.: 18787-63-8
Reference Standards
VCID: VC0131148
Molecular Formula: C16H32O
Molecular Weight: 240.42 g/mol
| CAS No. | 18787-63-8 |
|---|---|
| Product Name | 2-Hexadecanone |
| Molecular Formula | C16H32O |
| Molecular Weight | 240.42 g/mol |
| IUPAC Name | hexadecan-2-one |
| Standard InChI | InChI=1S/C16H32O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16(2)17/h3-15H2,1-2H3 |
| Standard InChIKey | XCXKZBWAKKPFCJ-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCC(=O)C |
| Canonical SMILES | CCCCCCCCCCCCCCC(=O)C |
| Melting Point | Mp 43-43.5 ° 43-43.5°C |
| Physical Description | Solid |
| Description | , also known as 3-hexadecanone, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, is primarily located in the membrane (predicted from logP). is a fruity tasting compound that can be found in alcoholic beverages and fats and oils. This makes a potential biomarker for the consumption of these food products. |
| Synonyms | Cetan-2-one; Methyltetradecylketone; |
| PubChem Compound | 29251 |
| Last Modified | Nov 11 2021 |
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